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Compound of Interest

Compound Name: Apadenoson

Cat. No.: B1667557 Get Quote

For researchers and scientists engaged in drug development, the responsible management

and disposal of chemical compounds are paramount to ensuring a safe laboratory environment

and adhering to regulatory standards. This guide provides essential safety and logistical

information for the proper disposal of Apadenoson, a selective A2a adenosine receptor

agonist. While a specific Safety Data Sheet (SDS) with detailed disposal procedures for

Apadenoson is not publicly available, this document outlines a step-by-step protocol based on

best practices for the disposal of similar research-grade chemical compounds.

Understanding Apadenoson
Apadenoson, also known by its synonyms ATL 146e and BMS-068645, is a small molecule

drug that has been investigated for its anti-inflammatory properties and for use as a

pharmacologic stress agent in cardiac perfusion imaging.[1][2] As with any research chemical,

it is crucial to handle Apadenoson with care and to assume it may possess unknown hazards.

Key Chemical and Physical Properties
A summary of the known quantitative data for Apadenoson is presented below. This

information is critical for the safe handling and storage of the compound.
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Property Value

Molecular Formula C23H30N6O6

Average Molecular Weight 486.529 g/mol

Monoisotopic Molecular Weight 486.22268271 g/mol

Physical State Solid Powder

Appearance White

Odor Odorless

Data sourced from PubChem and DrugBank Online.[1][2]

Personal Protective Equipment (PPE)
Before handling Apadenoson for any purpose, including disposal, all personnel must wear

appropriate Personal Protective Equipment (PPE). This serves as the first line of defense

against potential exposure.

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection
Safety glasses with side shields or chemical

goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Handle in a well-ventilated area or a chemical

fume hood.

Step-by-Step Disposal Protocol
The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.[3] The following protocol should be followed for the disposal of

Apadenoson and associated materials.
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1. Waste Segregation and Collection:

Solid Waste: Collect all solid Apadenoson waste, including unused or expired product and

contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a designated, leak-

proof container. This container must be clearly labeled as "Hazardous Waste" and include

the full chemical name: "Apadenoson".

Liquid Waste: Any solutions containing Apadenoson should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless compatibility has been confirmed.

Empty Containers: Empty containers that held Apadenoson should be treated as hazardous

waste unless they have been triple-rinsed with a suitable solvent. The rinsate from this

process must be collected and disposed of as hazardous liquid waste.

2. Labeling:

Proper labeling of waste containers is mandatory to ensure safety and regulatory compliance.

The label must include:

The words "Hazardous Waste".

The full chemical name: "Apadenoson".

The approximate quantity of the waste.

The date of waste generation (the date the first waste was added to the container).

3. Storage:

Store the sealed and labeled waste container in a designated and secure satellite accumulation

area. This area should be away from incompatible materials and in a well-ventilated location.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department. They will

provide specific guidance and procedures for the pickup and disposal of hazardous chemical

waste.
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Engage a licensed professional waste disposal service. The disposal of chemical waste must

be managed by certified professionals to ensure it is handled in accordance with all local,

state, and federal regulations.

Do not dispose of Apadenoson in regular trash or down the drain. This is to prevent

environmental contamination and potential adverse effects.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Apadenoson.
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Caption: A workflow diagram for the proper disposal of Apadenoson waste.
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By adhering to these guidelines, researchers and laboratory professionals can ensure the safe

and compliant disposal of Apadenoson, thereby protecting themselves, their colleagues, and

the environment. Always consult your institution's specific safety and waste management

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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